Cas no 96817-08-2 (Austalide I)

• Product name: Austalide I
• CAS No: 96817-08-2
• MF: C₂₇H₃₄O₈
• MW: 486.554069042206
• CID: 2055250
• PubChem ID: 131750972

Austalide I Chemical and Physical Properties

Names and Identifiers

• Austalide I
• DTXSID101099532
• SO7S6DS7TQ
• 96817-08-2
• 5H-Furo(3,4-i)oxepino(4,3-a)xanthene-3,12-dione, 6-(acetyloxy)-1,2,5a,6,7,7a,10,14,14a,14b-decahydro-13-methoxy-5,5,7a,9,14b-pentamethyl-, (5as-(5aalpha,6beta,7aalpha,14aalpha,14bbeta))-
• UNII-SO7S6DS7TQ
• ((1S,13R,14R,20S,21R)-10-methoxy-1,4,14,19,19-pentamethyl-8,17-dioxo-2,7,18-trioxapentacyclo(11.9.0.03,11.05,9.014,20)docosa-3(11),4,9-trien-21-yl) acetate
• [(1S,13R,14R,20S,21R)-10-methoxy-1,4,14,19,19-pentamethyl-8,17-dioxo-2,7,18-trioxapentacyclo[11.9.0.03,11.05,9.014,20]docosa-3(11),4,9-trien-21-yl] acetate
• 5H-FURO(3,4-I)OXEPINO(4,3-A)XANTHENE-3,12-DIONE, 6-(ACETYLOXY)-1,2,5A,6,7,7A,10,14,14A,14B-DECAHYDRO-13-METHOXY-5,5,7A,9,14B-PENTAMETHYL-, (5AS-(5A.ALPHA.,6.BETA.,7A.ALPHA.,14A.ALPHA.,14B.BETA.))-
• 5H-Furo[3,4-i]oxepino[4,3-a]xanthene-3,12-dione, 6-(acetyloxy)-1,2,5a,6,7,7a,10,14,14a,14b-decahydro-13-methoxy-5,5,7a,9,14b-pentamethyl-, (5aS,6R,7aS,14aR,14bR)-
• 5H-Furo(3,4-i)oxepino(4,3-a)xanthene-3,12-dione, 6-(acetyloxy)-1,2,5a,6,7,7a,10,14,14a,14b-decahydro-13-methoxy-5,5,7a,9,14b-pentamethyl-, (5aS,6R,7aS,14aR,14bR)-
• CHEBI:176171

• Inchi： InChI=1S/C27H34O8/c1-13-16-12-32-24(30)20(16)22(31-7)15-10-18-26(5)9-8-19(29)34-25(3,4)23(26)17(33-14(2)28)11-27(18,6)35-21(13)15/h17-18,23H,8-12H2,1-7H3
• InChI Key： XBPVWACQUMEORV-UHFFFAOYSA-N
• SMILES： CC1=C2COC(=O)C2=C(C3=C1OC4(CC(C5C(OC(=O)CCC5(C4C3)C)(C)C)OC(=O)C)C)OC

Computed Properties

• Exact Mass: 486.22536804g/mol
• Monoisotopic Mass: 486.22536804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 915
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthenes